Cas no 1807075-40-6 (3-Bromo-2-cyano-6-ethylphenylacetic acid)

• Product Name: 3-Bromo-2-cyano-6-ethylphenylacetic acid
• CAS No: 1807075-40-6
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5038587
• Update Time: 2025-08-05

3-Bromo-2-cyano-6-ethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-6-ethylphenylacetic acid

• Inchi： 1S/C11H10BrNO2/c1-2-7-3-4-10(12)9(6-13)8(7)5-11(14)15/h3-4H,2,5H2,1H3,(H,14,15)
• InChI Key： ZMHDFFKZPGYJMM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC)=C(C=1C#N)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-2-cyano-6-ethylphenylacetic acid

3-Bromo-2-cyano-6-ethylphenylacetic Acid: A Comprehensive Overview

The compound 3-Bromo-2-cyano-6-ethylphenylacetic acid, identified by the CAS number 1807075-40-6, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we delve into the structure, synthesis, properties, and recent advancements related to this compound.

The molecular structure of 3-Bromo-2-cyano-6-ethylphenylacetic acid consists of a phenyl ring substituted with bromine, cyano, and ethyl groups at specific positions. The acetic acid moiety attached to the phenyl ring adds to its functional diversity. This substitution pattern imparts unique electronic and steric properties, making it a valuable substrate for further chemical modifications. Recent studies have highlighted its role in drug design and material science due to its ability to participate in various chemical reactions.

Synthesis of this compound involves multi-step organic reactions, often utilizing advanced catalytic systems. Researchers have explored various methods to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted synthesis. These advancements have not only improved yield but also reduced reaction times, making the compound more accessible for large-scale applications.

The physical and chemical properties of 3-Bromo-2-cyano-6-ethylphenylacetic acid are critical for its applications. Its solubility in various solvents, melting point, and stability under different conditions have been extensively studied. Recent research has focused on understanding its thermal behavior and reactivity under controlled environments, providing insights into its potential use in high-performance materials.

In terms of applications, this compound has shown promise in the pharmaceutical industry. Its ability to act as a precursor for bioactive molecules has led to its use in drug discovery programs targeting various diseases. Additionally, it has been explored for its role in agrochemicals and specialty chemicals due to its unique reactivity and selectivity.

The environmental impact and safety profile of 3-Bromo-2-cyano-6-ethylphenylacetic acid are also areas of interest. Studies have been conducted to assess its biodegradability and toxicity, ensuring safe handling and disposal practices. These findings are crucial for regulatory compliance and sustainable chemical practices.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular modeling studies have provided insights into its electronic structure and interaction with biological systems, paving the way for innovative applications.

In conclusion, 3-Bromo-2-cyano-6-ethylphenylacetic acid is a versatile compound with a wide range of potential applications. Its unique structure, coupled with recent research advancements, positions it as a key molecule in modern organic chemistry. Continued exploration into its properties and applications will undoubtedly unlock new possibilities in diverse scientific fields.